2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride

• IUPAC Name: 2-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c1-6-5-11-4-2-3-7(9(12)13)8(11)10-6;/h5,7H,2-4H2,1H3,(H,12,13);1H
• InChI Key: AIHTVEWLNXXPSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2CCCC(C2=N1)C(=O)O.Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• CAS No.: 2490404-39-0

Description

“2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride” is a chemical compound with the CAS Number: 1363404-99-2. It has a molecular weight of 173.65. The compound is a solid and should be stored at 4°C, protected from light.

Molecular Structure Analysis

The InChI code for the compound is 1S/C7H11N3.ClH/c1-6-5-10-3-2-8-4-7 (10)9-6;/h5,8H,2-4H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

• Synthesis and Biological Activities :

  • A study by Abignente et al. (1982) described the synthesis of a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and evaluated their anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
  • Bäuerlein et al. (2009) reported a novel one-pot catalytic synthesis of bicyclic imidazole derivatives, including 8-Hydroxy-6-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine, through a tandem hydroformylation-cyclization sequence (Bäuerlein et al., 2009).
  • Di Chiacchio et al. (1998) synthesized and pharmacologically tested a series of 2‐phenylimidazo[1,2‐a]pyridine‐3‐carboxylic esters, acids, and amides for their anti-inflammatory and analgesic activity (Di Chiacchio et al., 1998).

• Applications in Antifungal and Antimicrobial Research :

  • Ozdemir et al. (2010) conducted a study on the synthesis of new hydrazide derivatives of tetrahydroimidazo[1,2-a]pyridine and evaluated their anticandidal activity and cytotoxicity, discovering compounds with strong inhibitory activity against Candida species (Ozdemir et al., 2010).
  • Shastri and Post (2019) prepared a series of 1,2,3,4-tetrahydro-2-(hydroxyimino)-pyrimidine-5-carboxylic acids and evaluated their antimicrobial activity, showing significant antibacterial and antifungal effects (Shastri & Post, 2019).

• Chemical Synthesis and Structural Studies :

  • A research conducted by Schlepphorst et al. (2018) focused on the enantioselective synthesis of tetrahydroimidazo[1,2-a]pyridines using a ruthenium/N-heterocyclic carbene catalyst, demonstrating a novel method for obtaining these compounds (Schlepphorst et al., 2018).
  • Bakhite et al. (2005) synthesized various fused pyrimidine derivatives including thiazolo[3,2-a]pyridin-5-one-6-carbohydrazones and tetrahydroimidazo[1,2-a]pyridin-5-one-2-carbohydrazones, highlighting the potential of these compounds for biological applications (Bakhite et al., 2005).

Safety and Hazards

The compound has been classified as harmful, with hazard statements H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P403+P233, P405, P501. A Material Safety Data Sheet (MSDS) is available for more detailed safety information.